molecular formula C15H22O4 B1253719 Fascicularone B

Fascicularone B

Cat. No. B1253719
M. Wt: 266.33 g/mol
InChI Key: JHJQFYPUGZHONZ-PCHBDJRGSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Fascicularone B is a natural product found in Hypholoma fasciculare with data available.

Scientific Research Applications

  • Differential In Vivo Effects of Rituximab on Two B-Cell Subsets in Cynomolgus Monkeys :

    • This study discusses the use of cynomolgus monkeys (Macaca fascicularis) in biomedical research, particularly for studying therapeutics aimed at B-cell depletion (Vugmeyster et al., 2003).
  • Folate-Decorated and Reduction-Sensitive Micelles Assembled from Amphiphilic Polymer-Camptothecin Conjugates for Intracellular Drug Delivery :

    • This paper highlights the development of a polymer-drug conjugate for enhanced drug delivery, demonstrating the potential for innovative drug delivery systems (Liu et al., 2014).
  • Assessment of Urinary Gonadotropin and Steroid Hormone Profiles of Female Cynomolgus Monkeys after Treatment with Pueraria Mirifica :

    • This research focuses on hormonal changes in female monkeys (Macaca fascicularis) after treatment with Pueraria mirifica, offering insights into hormonal studies in primates (Trisomboon et al., 2007).
  • Effects of Acute Experimental Diabetes on Composite Energy Metabolism in Peripheral Nerve Axons and Schwann Cells :

    • Investigates the impact of diabetes on energy metabolism in rabbit tibial nerve fascicle and endoneurial preparations, contributing to our understanding of diabetic effects on nerves (Greene & Winegrad, 1981).
  • Effects of Conjugated Estrogens, Medroxyprogesterone Acetate, and Tamoxifen on the Mammary Glands of Macaques :

    • This study examines the effects of hormone treatments on the mammary glands of cynomolgus macaques, which is relevant for understanding hormone therapy effects (Cline et al., 1998).
  • Overcoming Reprogramming Resistance of Fanconi Anemia Cells :

    • Discusses the challenge of reprogramming Fanconi anemia cells, which has implications for gene therapy and cell reprogramming techniques (Müller et al., 2012).

properties

Molecular Formula

C15H22O4

Molecular Weight

266.33 g/mol

IUPAC Name

(1S,2R,3S,6S,7S,10R,12R)-1,10-dihydroxy-2,5,5,12-tetramethyl-8-oxatetracyclo[5.5.0.02,10.03,6]dodecan-9-one

InChI

InChI=1S/C15H22O4/c1-7-5-14(17)11(16)19-10-9-8(6-12(9,2)3)13(14,4)15(7,10)18/h7-10,17-18H,5-6H2,1-4H3/t7-,8+,9-,10+,13+,14+,15-/m1/s1

InChI Key

JHJQFYPUGZHONZ-PCHBDJRGSA-N

Isomeric SMILES

C[C@@H]1C[C@@]2(C(=O)O[C@@H]3[C@]1([C@]2([C@@H]4[C@H]3C(C4)(C)C)C)O)O

Canonical SMILES

CC1CC2(C(=O)OC3C1(C2(C4C3C(C4)(C)C)C)O)O

synonyms

fascicularone B

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Fascicularone B
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Fascicularone B
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Fascicularone B
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Fascicularone B
Reactant of Route 5
Fascicularone B
Reactant of Route 6
Fascicularone B

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